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Cat. No.: B1350247
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An In-Depth Technical Guide to the Molecular Structure of 2-chloro-N-(4-
chlorophenyl)propanamide

Introduction: Situating a Molecule of Interest
Within the vast landscape of organic chemistry, the N-aryl amide scaffold represents a

cornerstone of functional molecules, bridging the gap between agrochemicals and

pharmaceuticals. 2-chloro-N-(4-chlorophenyl)propanamide belongs to the chloroacetamide

class of compounds, a group renowned for its potent herbicidal activity.[1] The specific

arrangement of a 4-chlorophenyl ring, a reactive propanamide backbone, and a chiral center

endows this molecule with a unique stereoelectronic profile. Understanding this profile at a

molecular level is paramount for researchers aiming to harness its potential, whether for

developing new crop protection agents or as a scaffold for novel therapeutic agents. This guide

provides a detailed examination of the molecule's structure, a robust protocol for its synthesis

and characterization, and insights into its mechanism of action, grounded in established

scientific principles.
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Molecular Structure and Physicochemical
Properties
The fundamental identity of a compound is defined by its structure and resulting physical

properties. 2-chloro-N-(4-chlorophenyl)propanamide is a disubstituted amide with key

structural features that dictate its reactivity and biological function.

Structural Elucidation
The molecule's architecture consists of three primary components:

4-Chlorophenyl Group: A benzene ring substituted with a chlorine atom at the para position.

This group is largely planar and hydrophobic, a feature known to enhance the ability of

molecules to cross phospholipid cell membranes.[2]

Amide Linkage (-C(O)NH-): This functional group is conformationally rigid and capable of

acting as both a hydrogen bond donor (N-H) and acceptor (C=O). This allows for specific

intermolecular interactions, such as binding to enzyme active sites.

2-Chloropropyl Group: This aliphatic chain contains a stereogenic center at the C2 carbon

(the α-carbon), meaning the molecule can exist as two distinct enantiomers (R and S). It also

possesses a reactive C-Cl bond, which is the key electrophilic site responsible for the

biological activity of many chloroacetamides.[3]

The systematic IUPAC name for this compound is 2-chloro-N-(4-chlorophenyl)propanamide.

[4]

Caption: 2D structure of 2-chloro-N-(4-chlorophenyl)propanamide.

Physicochemical Data
A summary of the key physicochemical properties is essential for experimental design,

including solubility testing, reaction setup, and analytical method development.
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Property Value Source

CAS Number 21262-05-5 Generic Supplier Data

Molecular Formula C₉H₉Cl₂NO PubChem

Molecular Weight 218.08 g/mol PubChem

Appearance
White to off-white solid

(predicted)
[5]

Melting Point
Not available; expected to be

>100 °C
Inferred from[5]

Solubility

Low in water; soluble in

organic solvents like

chloroform, ethyl acetate, and

methanol.

Inferred from[6]

Synthesis and Spectroscopic Characterization
The validation of any molecular structure is contingent upon its unambiguous synthesis and

rigorous characterization using modern analytical techniques. The synthesis of N-aryl amides is

a well-established transformation in organic chemistry.

Retrosynthetic Analysis and Proposed Synthesis
The most direct and industrially scalable approach to synthesizing 2-chloro-N-(4-
chlorophenyl)propanamide is via the nucleophilic acyl substitution of a reactive carboxylic

acid derivative with the corresponding aniline. The logical disconnection is at the amide C-N

bond, leading to 4-chloroaniline and 2-chloropropanoyl chloride as readily available starting

materials. This method is a standard procedure for forming N-aryl amides.[7]
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Starting Materials Reaction & Workup Purification & Analysis
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Caption: Experimental workflow for the synthesis of the target molecule.

Experimental Protocol: A Self-Validating System
This protocol is adapted from established methods for the synthesis of structurally related N-

aryl chloroacetamides.[6][8] Each step is designed to ensure high conversion, facilitate

purification, and yield a product suitable for rigorous analysis.

Materials:

4-chloroaniline (1.0 eq)

2-chloropropanoyl chloride (1.05 eq)

Pyridine (1.1 eq, as HCl scavenger)

Anhydrous Chloroform (or Dichloromethane)

Deionized Water

Saturated Sodium Chloride (Brine) solution

Anhydrous Magnesium Sulfate (MgSO₄)

Ethyl Acetate and Hexane (for recrystallization)
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Procedure:

Reaction Setup: To a stirred solution of 4-chloroaniline (1.0 eq) in anhydrous chloroform in a

round-bottom flask, add pyridine (1.1 eq). The pyridine acts as a base to neutralize the HCl

byproduct, driving the reaction to completion.

Acylation: Cool the mixture to 0-10 °C using an ice bath. Add 2-chloropropanoyl chloride

(1.05 eq) dropwise via a dropping funnel. The exothermic nature of the reaction necessitates

slow addition to maintain temperature control and prevent side reactions.

Reaction Progression: Upon completion of the addition, allow the reaction mixture to warm to

ambient temperature and stir for 16-24 hours. Progress can be monitored by Thin Layer

Chromatography (TLC).

Aqueous Workup: Transfer the reaction mixture to a separatory funnel. Wash sequentially

with deionized water (2x) and then with saturated brine (1x). This removes the pyridinium

hydrochloride salt and any remaining water-soluble impurities.

Isolation: Separate the organic layer and dry it over anhydrous magnesium sulfate. Filter off

the drying agent and concentrate the filtrate under reduced pressure to yield the crude solid

product.

Purification: Purify the crude solid by recrystallization from a suitable solvent system, such as

ethyl acetate/hexane, to yield pure 2-chloro-N-(4-chlorophenyl)propanamide as a

crystalline solid.

Spectroscopic Characterization: Confirming the
Structure
The identity and purity of the synthesized compound must be confirmed through a suite of

spectroscopic techniques.

¹H NMR Spectroscopy: This technique provides information on the chemical environment

and connectivity of hydrogen atoms. For the target molecule, the expected signals are:

A doublet for the methyl group (-CH₃) protons.
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A quartet for the methine proton (-CHCl-), coupled to the methyl group.

A set of doublets (an AA'BB' system) for the four protons on the 4-chlorophenyl ring.

A broad singlet for the amide proton (N-H), which may exchange with D₂O.[9]

¹³C NMR Spectroscopy: This reveals the number and type of carbon environments. Key

expected signals include:

A peak for the methyl carbon.

A peak for the α-carbon (C-Cl).

A downfield peak for the carbonyl carbon (C=O).

Four distinct signals for the aromatic carbons of the chlorophenyl ring.[9]

Infrared (IR) Spectroscopy: IR spectroscopy identifies the functional groups present.

Characteristic absorption bands would confirm the molecule's core structure:

~3300 cm⁻¹: N-H stretching vibration of the secondary amide.

~1670 cm⁻¹: C=O (Amide I band) stretching vibration, a strong and characteristic peak.

~1540 cm⁻¹: N-H bending (Amide II band) vibration.

~700-800 cm⁻¹: C-Cl stretching vibration.[8]

~810-840 cm⁻¹: C-H out-of-plane bending indicating 1,4-disubstitution on the benzene

ring.[8]

Mass Spectrometry (MS): MS provides the molecular weight and fragmentation pattern. The

mass spectrum should show a molecular ion peak (M⁺) and a characteristic M+2 peak with

approximately two-thirds the intensity of the M⁺ peak, confirming the presence of two

chlorine atoms.
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Structural Insights and Putative Mechanism of
Action
The molecular structure of 2-chloro-N-(4-chlorophenyl)propanamide is directly linked to its

potential biological activity, primarily as a herbicide.

The Chloroacetamide Herbicidal Action
Chloroacetamide herbicides are known to inhibit the synthesis of very-long-chain fatty acids

(VLCFAs) in susceptible plants.[1] VLCFAs are essential components of cell membranes,

suberin, and cuticular waxes. Their depletion leads to a cessation of cell division and

enlargement, ultimately causing seedling death.[1]

The mechanism is believed to involve the alkylation of key enzymes in the VLCFA biosynthesis

pathway. The electrophilic α-chloro group of the propanamide moiety is the reactive "warhead"

that covalently binds to nucleophilic residues (like cysteine) in the enzyme's active site, leading

to irreversible inhibition.[10]
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Caption: Proposed herbicidal mechanism of action for chloroacetamides.
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Structure-Activity Relationship (SAR)
The α-Chloro Group: Essential for activity. Replacing it with hydrogen or other groups

drastically reduces or eliminates herbicidal effects, confirming its role as the electrophilic site

for alkylation.[10]

The N-(4-chlorophenyl) Group: This large, hydrophobic substituent is crucial for two reasons.

First, it enhances the molecule's lipophilicity, facilitating its passage across the waxy cuticle

of plants and into the target cells.[11] Second, the specific substitution pattern on the aryl

ring influences the molecule's fit within the target enzyme's active site, thereby modulating its

potency.

Recent studies have also indicated that the toxicity of chloroacetamides may be linked to their

ability to induce oxidative stress by generating reactive oxygen species (ROS), leading to

secondary effects like DNA damage and membrane leakage.[12]

Conclusion
2-chloro-N-(4-chlorophenyl)propanamide is a molecule whose structure is elegantly tailored

for biological activity. The combination of a lipophilic N-aryl substituent for transport and a

reactive α-chloroamide warhead for target engagement provides a clear basis for its

classification as a potential herbicide. The synthetic route via acylation is straightforward and

efficient, and the structure can be unequivocally confirmed by a standard suite of spectroscopic

methods. For researchers in agrochemistry, this compound serves as a classic example of

chloroacetamide functionality. For medicinal chemists, the N-(4-chlorophenyl)amide scaffold

itself remains a privileged structure, suggesting that with modification of the electrophilic side

chain, this molecule could serve as a starting point for the development of other biologically

active agents.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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